Methoxyacetic acid

• CAS No.: 625-45-6
• Product Name: Methoxyacetic acid
• Molecular Formula: C3H6O3
• Molecular Weight: 90.08 g/mol
• IUPAC Name: 2-methoxyacetic acid
• Standard InChI: InChI=1S/C3H6O3/c1-6-2-3(4)5/h2H2,1H3,(H,4,5)
• Standard InChIKey: RMIODHQZRUFFFF-UHFFFAOYSA-N
• SMILES: COCC(=O)O
• Canonical SMILES: COCC(=O)O
• Boiling Point: 397 to 399 °F at 760 mm Hg (NTP, 1992); 203.5 °C
• Density: 1.177 at 68 °F (NTP, 1992)
• Flash Point: greater than 235 °F (NTP, 1992)
• Melting Point: 45.9 °F (NTP, 1992); 7.7 °C; 7.7°C
• Physical Description: Methoxyacetic acid is a colorless liquid. (NTP, 1992); DryPowder; Liquid; Liquid
• Description: Methoxyacetic acid is a colorless liquid. (NTP, 1992); Methoxyacetic acid is a monocarboxylic acid that is acetic acid in which one of the methyl hydrogens is replaced by a methoxy group. It has a role as a human xenobiotic metabolite, an apoptosis inducer, a mutagen and an antineoplastic agent. It is a monocarboxylic acid and an ether. It derives from an acetic acid. It is a conjugate acid of a methoxyacetate.; Methoxyacetic acid, also known as methoxyacetate or CH3OCH2COOH, belongs to the class of organic compounds known as carboxylic acids. Carboxylic acids are compounds containing a carboxylic acid group with the formula -C(=O)OH. Methoxyacetic acid exists as a liquid, soluble (in water), and a weakly acidic compound (based on its pKa). Methoxyacetic acid can be biosynthesized from acetic acid.
• Related CAS: 50402-70-5 (hydrochloride salt)
• Solubility: greater than or equal to 100 mg/mL at 66° F (NTP, 1992); 11.10 M; 1000 mg/mL at 20 °C
• Synonyms: 2-methoxyacetic acid; methoxyacetate; methoxyacetic acid; methoxyacetic acid, calcium salt; methoxyacetic acid, sodium salt
• Vapor Pressure: 1 mm Hg at 126.5 °F ; 40 mm Hg at 252° F; 400 mm Hg at 363.6° F (NTP, 1992); 0.15 mmHg
• PubChem Compound: 12251
• Last Modified: Nov 11 2021